1,2,5-Trimethylpiperidin-4-amine;dihydrochloride

• IUPAC Name: 1,2,5-trimethylpiperidin-4-amine;dihydrochloride
• InChI: InChI=1S/C8H18N2.2ClH/c1-6-5-10(3)7(2)4-8(6)9;;/h6-8H,4-5,9H2,1-3H3;2*1H
• InChI Key: FHNSBFKNSWONGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C(CN1C)C)N.Cl.Cl
• Molecular Formula: C8H20Cl2N2
• Molecular Weight: 215.16 g/mol
• CAS No.: 1071624-98-0

Description

1,2,5-Trimethylpiperidin-4-amine dihydrochloride is a chemical compound with the CAS Number: 1071624-98-0. It has a molecular weight of 215.17. The physical form of this compound is a powder.

Molecular Structure Analysis

The IUPAC name of this compound is 1,2,5-trimethylpiperidin-4-amine dihydrochloride. The InChI code is 1S/C8H18N2.2ClH/c1-6-5-10(3)7(2)4-8(6)9;;/h6-8H,4-5,9H2,1-3H3;2*1H. The InChI key is FHNSBFKNSWONGQ-UHFFFAOYSA-N.

Physical and Chemical Properties Analysis

The physical properties of 1,2,5-Trimethylpiperidin-4-amine dihydrochloride include a molecular weight of 215.17, and it is a powder in physical form. The compound is stored at room temperature.

Scientific Research Applications

Synthesis and Chemical Properties

1,2,5-Trimethylpiperidin-4-amine; dihydrochloride serves as a key intermediate in the synthesis of various complex molecules due to its reactive amine group. For instance, its use in the preparation of octahedral group 4 metal complexes demonstrates its utility in creating compounds with potential applications in oligo- and polymerization processes. These complexes exhibit remarkable catalytic activities, underscoring the amine's role in facilitating the formation of mononuclear structures with distinct arrangements of ligands. Such compounds find relevance in the production of atactic polymers and oligomers, showcasing the versatility of 1,2,5-Trimethylpiperidin-4-amine; dihydrochloride in polymer science (Fuhrmann, Brenner, Arndt, & Kempe, 1996).

Biological and Pharmacological Research

In the realm of biological and pharmacological research, derivatives of 1,2,5-Trimethylpiperidin-4-amine; dihydrochloride exhibit a broad spectrum of activities. Notably, the compound's role in the synthesis of neurotropic activity agents highlights its potential in developing treatments targeting neurological conditions. Research into the effects of these derivatives on motor activity in mice indicates the compound's significance in neuropharmacology, with implications for understanding and manipulating neural pathways and responses (Zaliznaya, Varenichenko, Farat, & Markov, 2020).

Safety and Hazards

The safety information for 1,2,5-Trimethylpiperidin-4-amine dihydrochloride includes several hazard statements: H315, H319, H335. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.